Cas no 53454-78-7 (1,6-diphenylhexane-1,3,4,6-tetrone)

• Product Name: 1,6-diphenylhexane-1,3,4,6-tetrone
• CAS No: 53454-78-7
• MF: C₁₈H₁₄O₄
• MW: 294.301365375519
• CID: 938539
• PubChem ID: 316187
• Update Time: 2025-10-29

1,6-diphenylhexane-1,3,4,6-tetrone Chemical and Physical Properties

Names and Identifiers

• 1,6-diphenylhexane-1,3,4,6-tetrone
• 1,4-Dibenzoylbutane-2,3-dione
• 1,6-Diphenyl-hexan-1,3,4,6-tetraon
• 1,6-diphenyl-hexane-1,3,4,6-tetraone
• 3,4-dihydroxy-1,6-diphenyl-2,4-hexadiene-1,6-dione
• AC1L7TAJ
• AC1Q5GTW
• Ambcb5105795
• CBDivE_000393
• CTK1H1425
• NSC243688
• Oxalyldiacetophenon
• SureCN9648913
• CS-0205995
• 1,3,4,6-Hexanetetrone, 1,6-diphenyl-
• DXOCHFDLWWHNBR-UHFFFAOYSA-N
• DTXSID90311495
• 1,6-Diphenyl-1,3,4,6-hexanetetrone
• 1,6-Diphenylhexane-1,3,4,6-tetraone
• SCHEMBL9648913
• LS-06589
• 1,4,6-Hexanetetrone, 1,6-diphenyl-
• AKOS015997862
• Oxalyl-diacetophenon
• MFCD00187207
• DB-259264
• 53454-78-7
• NSC-243688
• ALBB-021714

• MDL： MFCD00187207
• Inchi： 1S/C18H14O4/c19-15(13-7-3-1-4-8-13)11-17(21)18(22)12-16(20)14-9-5-2-6-10-14/h1-10H,11-12H2
• InChI Key： DXOCHFDLWWHNBR-UHFFFAOYSA-N
• SMILES： O=C(C(CC(C1C=CC=CC=1)=O)=O)CC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 294.08922
• Monoisotopic Mass: 294.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• PSA: 68.28
• LogP: 2.67060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1,6-diphenylhexane-1,3,4,6-tetrone

Comprehensive Overview of 1,6-Diphenylhexane-1,3,4,6-Tetrone (CAS No. 53454-78-7): Properties, Applications, and Innovations

1,6-Diphenylhexane-1,3,4,6-tetrone (CAS No. 53454-78-7) is a high-value organic compound with a unique molecular structure featuring four ketone groups and two phenyl rings. This tetraketone derivative has garnered significant attention in recent years due to its versatile applications in polymer chemistry, pharmaceuticals, and advanced material science. Researchers and industries are increasingly exploring its potential as a crosslinking agent, photoinitiator, and intermediate for specialty chemicals, aligning with the growing demand for sustainable and high-performance materials.

The compound's symmetrical diphenylhexane backbone contributes to its thermal stability and reactivity, making it particularly valuable in polymeric network formation. Recent studies highlight its role in developing self-healing materials—a trending topic in material science—where its multiple reactive sites enable dynamic covalent bonding. This property addresses the pressing need for eco-friendly materials with extended lifespans, a subject frequently searched in academic and industrial queries.

In pharmaceutical research, 1,6-diphenylhexane-1,3,4,6-tetrone serves as a precursor for heterocyclic compound synthesis, particularly in designing bioactive molecules with potential antioxidant properties. Its structural motif appears in investigations targeting age-related oxidative stress—a hot topic in health science. The compound's ability to participate in Michael addition reactions and cyclocondensation processes makes it valuable for creating novel drug candidates, aligning with the pharmaceutical industry's focus on molecular diversification.

From an industrial perspective, this tetraketone compound demonstrates promise in advanced coating technologies. Its incorporation into UV-curable resins enhances film hardness and chemical resistance, addressing the surge in demand for high-durability coatings in automotive and electronics applications. Manufacturers searching for performance additives or multifunctional monomers often explore derivatives of 53454-78-7 due to their balanced reactivity and compatibility with various matrix systems.

Environmental considerations have propelled research into the compound's green synthesis routes. Recent publications describe catalyst-free condensation methods and solvent-free reactions to produce 1,6-diphenylhexane-1,3,4,6-tetrone, reflecting the broader shift toward sustainable chemistry practices. These advancements respond to frequent searches about reducing organic synthesis waste and energy-efficient production—topics dominating contemporary chemical engineering discussions.

Analytical characterization of CAS 53454-78-7 typically involves FTIR spectroscopy (showing distinct carbonyl stretches at 1700–1750 cm⁻¹) and X-ray crystallography, revealing its planar conformation. These structural insights support its application in molecular electronics, where conjugated systems are sought for organic semiconductor development—a field experiencing exponential growth due to the flexible electronics boom.

Quality control protocols for this tetraketone compound emphasize HPLC purity analysis and thermal stability testing (typically stable up to 200°C), ensuring consistency for research and industrial use. Such specifications cater to laboratories searching for high-purity intermediates or reproducible synthetic building blocks—common requirements in fine chemical procurement.

Future research directions for 1,6-diphenylhexane-1,3,4,6-tetrone may explore its supramolecular chemistry applications, particularly in host-guest systems for sensor development. Additionally, its potential in covalent organic frameworks (COFs)—a trending material class—warrants investigation, as scientists increasingly search for designer porous materials with tailored functionalities.